Cas no 139781-19-4 (6-chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one)

• Product Name: 6-chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one
• CAS No: 139781-19-4
• MF: C₂₅H₁₈ClNO₃
• MW: 415.868325710297
• CID: 1281589
• PubChem ID: 5345521
• Update Time: 2025-05-20

6-chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,6-chloro-3-[3-(2-methoxyphenyl)-1-oxo-2-propenyl]-4-phenyl-
• 6-chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one
• F0449-0005
• SCHEMBL6479411
• (E)-6-chloro-3-(3-(2-methoxyphenyl)acryloyl)-4-phenylquinolin-2(1H)-one
• BIM-0039445.P001
• 139781-19-4
• AKOS000638757
• Z56823868
• 6-chloro-3-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1H-quinolin-2-one

• Inchi： 1S/C25H18ClNO3/c1-30-22-10-6-5-7-16(22)11-14-21(28)24-23(17-8-3-2-4-9-17)19-15-18(26)12-13-20(19)27-25(24)29/h2-15H,1H3,(H,27,29)/b14-11+
• InChI Key： TYMZHGWQKNSESY-SDNWHVSQSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=C(C(/C=C/C1C=CC=CC=1OC)=O)C(N2)=O

Computed Properties

• Exact Mass: 415.09764
• Monoisotopic Mass: 415.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Additional information on 6-chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one

6-Chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one: A Comprehensive Overview

The compound with CAS No. 139781-19-4, known as 6-chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The molecule's structure is characterized by a quinolinone core with a chlorine substituent at position 6, a phenyl group at position 4, and a substituted acryloyl group at position 3. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. The presence of the chlorine atom at position 6 introduces electronic effects that can modulate the compound's reactivity and bioavailability. Similarly, the phenyl group at position 4 enhances the molecule's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins. The substituted acryloyl group at position 3 introduces additional functional diversity, enabling the molecule to participate in various biochemical reactions and interactions.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have investigated its ability to inhibit key enzymes involved in various pathological processes, such as inflammation, oxidative stress, and cancer progression. For instance, studies have demonstrated that this compound exhibits significant antioxidant activity, which could be harnessed to develop novel treatments for diseases associated with oxidative damage. Furthermore, its anti-inflammatory properties suggest potential applications in managing chronic inflammatory conditions.

The synthesis of 6-chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation has enabled chemists to optimize the production process, ensuring high yields and purity. These advancements have not only facilitated laboratory-scale synthesis but also pave the way for large-scale manufacturing if the compound is approved for therapeutic use.

From an analytical perspective, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecule's conformational dynamics and stereochemistry, which are critical for understanding its biological behavior. Additionally, computational chemistry tools like molecular docking simulations have been employed to predict the compound's binding affinity to target proteins, further enhancing our understanding of its pharmacological potential.

Looking ahead, the development of this compound into a clinically relevant drug will depend on several factors, including its safety profile, efficacy in preclinical models, and scalability of production. Collaborative efforts between academic researchers and pharmaceutical companies are essential to navigate these challenges and bring this promising molecule closer to clinical application.

In conclusion, 6-chloro-3-[(2E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one represents a fascinating example of how advanced synthetic chemistry can lead to innovative therapeutic agents. With its unique structural features and diverse biological activities, this compound holds immense potential in addressing unmet medical needs across various disease areas.